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Compound of Interest

Compound Name: Fenhexamid-1-pentanoic acid

Cat. No.: B2821420

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fungicides fenhexamid and boscalid for the
control of gray mold, caused by the necrotrophic fungus Botrytis cinerea. This pathogen is a
significant threat to a wide range of crops, leading to substantial economic losses. The
information presented herein is supported by experimental data to aid in research and
development of effective disease management strategies.

Introduction to Gray Mold and Fungicide Classes

Gray mold, incited by Botrytis cinerea, is a devastating disease affecting over 1,400 plant
species, including fruits, vegetables, and ornamental plants.[1] Its control heavily relies on the
application of fungicides. Fenhexamid and boscalid represent two different chemical classes
with distinct modes of action against B. cinerea.

o Fenhexamid: A hydroxyanilide fungicide, it is a sterol biosynthesis inhibitor (SBI) that
specifically targets the 3-ketoreductase enzyme (Erg27) in the ergosterol biosynthesis
pathway.[2][3] This inhibition disrupts the fungal cell membrane structure and function.

o Boscalid: A carboxamide fungicide, it is a succinate dehydrogenase inhibitor (SDHI).
Boscalid acts on complex Il of the mitochondrial respiratory chain, blocking energy
production in the fungal cells.[4]

Mechanism of Action
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The distinct mechanisms of action of fenhexamid and boscalid are crucial for understanding
their efficacy and the development of resistance.

Fenhexamid: Inhibition of Ergosterol Biosynthesis

Fenhexamid disrupts the C4-demethylation step in the ergosterol biosynthesis pathway by
inhibiting the 3-ketoreductase enzyme (Erg27). Ergosterol is an essential component of the
fungal cell membrane, and its depletion leads to impaired membrane integrity and function,
ultimately inhibiting fungal growth.

Ergosterol Biosynthesis Pathway
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Fenhexamid's mechanism of action.

Boscalid: Inhibition of Mitochondrial Respiration

Boscalid targets the succinate dehydrogenase (SDH) enzyme, also known as complex Il, in the
mitochondrial electron transport chain. By binding to the SdhB subunit of the SDH enzyme,
boscalid inhibits the oxidation of succinate to fumarate, which is a critical step in the
tricarboxylic acid (TCA) cycle and cellular respiration. This blockage of the electron transport
chain disrupts ATP production, leading to fungal cell death.
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Boscalid's mechanism of action.

Comparative Efficacy and Resistance

The performance of fenhexamid and boscalid can be influenced by the prevalence of resistant
B. cinerea isolates in a given population.

Efficacy Data

While direct comparative field trial data on the percentage of disease control is not readily
available in the reviewed literature, some studies provide insights into their relative
performance. For instance, in a study on strawberries, a combination of fludioxonil and
cyprodinil completely prevented post-harvest gray mold, while pyrimethanil and boscalid
reduced the disease by 88% and 42%, respectively, compared to the untreated control at O
days following treatment and 4 days of shelf life.[4] Another study on greenhouse cucumbers
found that a product containing pyraclostrobin and boscalid (Signum) was the most effective in
reducing the number of infected flowers and fruits.[5] Generally, both fungicides are considered
to have good to excellent activity against gray mold in the absence of resistance.[6]

Fungicide Resistance

Resistance to both fenhexamid and boscalid has been widely reported in B. cinerea
populations. The frequency of resistant isolates varies significantly depending on the crop,
geographical location, and fungicide application history.
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Table 1: Frequency of Resistance to Fenhexamid and Boscalid in Botrytis cinerea from Various

Studies
Fenhexa .
. Boscalid
. Year(s) of No. of mid . Referenc
Crop Location . . Resistanc
Isolation Isolates Resistanc
e (%)
e (%)
Carolinas,
Strawberry 2011 214 16.8 - [2]
USA
California
& 66 (CA), 49
Strawberry ) 2012-2013 355 29 [7]
Washingto (WA)
n, USA
Michigan,
Blueberry 2019 131 1 48 [8]
USA
Michigan,
Blueberry 2020 40 0 62 [8]
USA
Michigan,
Grape 2014 115 3.4 91.3 [1]
USA
Michigan,
Grape 2018 125 38.4 95.2 [1]
USA
Mid-
Small )
) Atlantic, 2014-2019 249 48 26 [9]
Fruits
USA
Table California, Not
N 212 13.7 85.0 [10]
Grape USA Specified

Table 2: EC50 Values for Fenhexamid and Boscalid in Sensitive and Resistant B. cinerea

Isolates
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. . EC50 Range
Fungicide Isolate Type Reference
(ng/mL)
Fenhexamid Sensitive <0.1 [10]
Fenhexamid Resistant 20.1 [10]
Boscalid Sensitive
Boscalid Resistant > 50 [7]

Genetic Basis of Resistance

Resistance to both fungicides is primarily due to point mutations in their respective target

genes.

o Fenhexamid Resistance: Mutations in the erg27 gene, which encodes the 3-ketoreductase,
are associated with fenhexamid resistance. The most frequently reported mutation is F412S,
but other mutations such as T63I, F412C, and F412] have also been identified.[2]

e Boscalid Resistance: Point mutations in the gene encoding the SdhB subunit of the
succinate dehydrogenase enzyme are responsible for boscalid resistance. The most
common mutations occur at codon H272, leading to substitutions with arginine (H272R) or
tyrosine (H272Y).[10] Other mutations like P225F and N230I have also been reported.

Experimental Protocols
Fungicide Sensitivity Assay (Mycelial Growth)

This method is commonly used to determine the sensitivity of B. cinerea isolates to fungicides.

Mycelial Growth Assay Workflow

Transfer mycelial plugs to
Culture B. cinerea on PDA > fungicide-amended and
non-amended media

o | Calculate percent inhibition
™| and determine EC50 values

o | Incubate at 20-25°C
for 3-5 days

P Measure colony diameter
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Workflow for a mycelial growth assay.

Protocol:

e Media Preparation: Prepare potato dextrose agar (PDA) or other suitable media amended
with a range of fungicide concentrations. A non-amended medium serves as a control.

 Inoculation: Place a mycelial plug (typically 5 mm in diameter) from the margin of an actively
growing B. cinerea culture onto the center of each fungicide-amended and control plate.

 Incubation: Incubate the plates at 20-25°C in the dark for 3 to 5 days.
o Data Collection: Measure the diameter of the fungal colony in two perpendicular directions.

e Analysis: Calculate the percentage of mycelial growth inhibition relative to the control. The
effective concentration that inhibits 50% of mycelial growth (EC50) can be determined by
regression analysis.

Detached Fruit Assay

This assay evaluates the efficacy of fungicides in controlling gray mold on fruit.
Protocol:

 Fruit Preparation: Surface-disinfect healthy, unwounded fruit (e.g., strawberries) with a dilute
ethanol or sodium hypochlorite solution, rinse with sterile water, and allow to air dry.

e Fungicide Application: Spray the fruit with the fungicide at the desired concentration until
runoff and allow them to dry. Control fruit are sprayed with water.

 Inoculation: Place a small volume of a conidial suspension or a mycelial plug of B. cinerea
onto the surface of each fruit.

 Incubation: Place the fruit in a high-humidity chamber at room temperature for several days.

o Evaluation: Assess disease development by measuring lesion diameter or disease incidence
(percentage of infected fruit).
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Resistance Management

The high risk of resistance development to both fenhexamid and boscalid necessitates the
implementation of robust resistance management strategies.

o Alternation and Mixtures: Alternate fungicides with different modes of action (FRAC groups)
or use pre-mixes or tank-mixes of fungicides with different modes of action.

o Limiting Applications: Limit the number of applications of at-risk fungicides per season.

» Integrated Pest Management (IPM): Combine chemical control with cultural practices such
as sanitation, canopy management to improve air circulation, and the use of less susceptible
cultivars.

e Monitoring: Regularly monitor B. cinerea populations for shifts in fungicide sensitivity to guide
fungicide selection.

Conclusion

Both fenhexamid and boscalid can be effective tools for the management of gray mold.
However, their efficacy is increasingly challenged by the development of fungicide resistance. A
thorough understanding of their mechanisms of action, the prevalence of resistant strains in a
given area, and the implementation of sound resistance management practices are critical for
their sustainable use in gray mold control programs. Researchers and drug development
professionals should focus on developing novel fungicides with new modes of action and on
strategies to prolong the effectiveness of existing chemistries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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